Cas no 2097924-30-4 (2-(1H-1,2,3-benzotriazol-1-yl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}acetamide)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}acetamide
• CAS No: 2097924-30-4
• MF: C₁₈H₁₈N₆O₂
• MW: 350.374522686005
• CID: 5469409
• Update Time: 2025-05-27

2-(1H-1,2,3-benzotriazol-1-yl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}acetamide
• 2-(benzotriazol-1-yl)-N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]acetamide

• Inchi： 1S/C18H18N6O2/c25-17(12-24-16-5-2-1-4-15(16)21-22-24)20-10-13-8-14(11-19-9-13)23-7-3-6-18(23)26/h1-2,4-5,8-9,11H,3,6-7,10,12H2,(H,20,25)
• InChI Key： OLILLAGZTAZOPX-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=NC=C(CNC(CN2C3C=CC=CC=3N=N2)=O)C=1

Computed Properties

• Exact Mass: 350.14912384 g/mol
• Monoisotopic Mass: 350.14912384 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 350.4
• XLogP3: 0.4
• Topological Polar Surface Area: 93

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}acetamide

Recent Advances in the Study of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}acetamide (CAS: 2097924-30-4)

The compound 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}acetamide (CAS: 2097924-30-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzotriazole and pyrrolidinone moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2097924-30-4 exhibits potent inhibitory activity against IRAK4 (Interleukin-1 Receptor-Associated Kinase 4), a critical mediator in the TLR/IL-1R signaling pathway. The study highlighted the compound's high binding affinity (IC50 = 12 nM) and its potential as a lead candidate for the treatment of autoimmune diseases such as rheumatoid arthritis and lupus.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's role in neurodegenerative diseases. A collaborative study between academic and industry researchers, published in ACS Chemical Neuroscience, reported that 2097924-30-4 can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The compound was found to reduce amyloid-beta aggregation and mitigate synaptic dysfunction, suggesting its potential as a multifunctional therapeutic agent for neurodegenerative disorders.

From a structural perspective, advanced computational modeling and X-ray crystallography studies have provided insights into the molecular interactions of 2097924-30-4 with its biological targets. The benzotriazole moiety appears to play a crucial role in forming hydrogen bonds with key amino acid residues in the active sites of target proteins, while the pyrrolidinone group contributes to the compound's overall solubility and metabolic stability. These structural insights are guiding ongoing medicinal chemistry efforts to develop analogs with improved potency and selectivity.

Looking ahead, several pharmaceutical companies have initiated preclinical development programs based on 2097924-30-4 and its derivatives. Current challenges being addressed include optimizing the compound's oral bioavailability and reducing potential off-target effects. The growing body of research on this molecule underscores its significance as a versatile scaffold in drug discovery, with applications spanning from inflammation to neurodegeneration. Future studies are expected to further explore its therapeutic potential and advance its development toward clinical trials.